Tert-butyl 3-(2-methoxy-2-oxo-ethyl)-2-methyl-azetidine-1-carboxylate

Specification

• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol
• IUPAC Name: tert-butyl 3-(2-methoxy-2-oxoethyl)-2-methylazetidine-1-carboxylate
• Standard InChI: InChI=1S/C12H21NO4/c1-8-9(6-10(14)16-5)7-13(8)11(15)17-12(2,3)4/h8-9H,6-7H2,1-5H3
• Standard InChI Key: GSBWHAQGMUNDDW-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CN1C(=O)OC(C)(C)C)CC(=O)OC

Introduction

Tert-butyl 3-(2-methoxy-2-oxo-ethyl)-2-methyl-azetidine-1-carboxylate is a complex organic compound with a specific molecular structure. It belongs to the azetidine class of compounds, which are four-membered ring systems containing nitrogen. This compound is particularly noted for its potential applications in organic synthesis and pharmaceutical research.

Key Information:

• Molecular Formula: Not explicitly provided in the search results, but related compounds typically have detailed molecular formulas.

• CAS Number: 2940957-01-5.

• Molecular Weight: Not specified in the search results, but similar compounds have weights around 200-250 g/mol.

Synthesis and Applications

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the azetidine ring and subsequent functionalization. While specific synthesis details for this compound are not provided in the search results, related compounds often involve reactions such as alkylation and esterification.

Synthesis Overview:

• Starting Materials: Typically involve azetidine precursors and appropriate functionalizing agents.

• Reaction Conditions: May include various solvents and catalysts depending on the specific steps involved.

• Applications: Potential use in pharmaceutical synthesis due to its complex structure, which could be modified to interact with biological targets.

Research Findings and Biological Activity

While specific research findings on Tert-butyl 3-(2-methoxy-2-oxo-ethyl)-2-methyl-azetidine-1-carboxylate are not detailed in the search results, compounds with similar structures often exhibit interesting biological activities. These can range from antibacterial to antitubercular properties, depending on the modifications made to the core structure.

Biological Activity Table:

Compound Type	Potential Biological Activity
Azetidine Derivatives	Antibacterial, Antitubercular
Related Compounds	Potential pharmaceutical applications

Future Directions:

• Detailed synthesis protocols and biological activity studies are necessary to fully understand the potential of this compound.

• Exploration of its derivatives for enhanced biological activity could be a promising area of research.